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An In-depth Technical Guide to the Safety and Handling of Dimethylammonium
Dimethylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylammonium dimethylcarbamate (DIMCARB), a carbamate salt of dimethylamine, is

utilized as a solvent and extractant.[1][2][3] It is also investigated as an ionic liquid and is

formed through the reaction of dimethylamine and carbon dioxide.[1][2][3] Due to its hazardous

properties, a thorough understanding of its safety and handling precautions is imperative for all

personnel working with this chemical. This guide provides comprehensive information on the

safe handling, storage, disposal, and emergency procedures for Dimethylammonium
dimethylcarbamate.

Hazard Identification and Classification
Dimethylammonium dimethylcarbamate is classified as a hazardous chemical.[4] It is a

highly flammable liquid and vapor that can cause severe skin burns and eye damage.[4][5] It is

also harmful if swallowed or inhaled and may cause respiratory irritation.[4][5]

Signal Word: Danger[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1360338?utm_src=pdf-interest
https://www.benchchem.com/product/b1360338?utm_src=pdf-body
https://www.benchchem.com/product/b1360338?utm_src=pdf-body
https://www.benchchem.com/product/b1360338?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/408395
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9693575.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/408395
https://www.sigmaaldrich.com/HK/zh/product/aldrich/408395
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9693575.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/408395
https://www.benchchem.com/product/b1360338?utm_src=pdf-body
https://www.benchchem.com/product/b1360338?utm_src=pdf-body
https://www.benchchem.com/product/b1360338?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/shop/products/dimethylammonium-dimethylcarbamate-ratio-carbon-dioxide-dimethylamine-2-1-thermo-scientific/AC292900250
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/shop/products/dimethylammonium-dimethylcarbamate-ratio-carbon-dioxide-dimethylamine-2-1-thermo-scientific/AC292900250
https://www.sigmaaldrich.com/HK/zh/product/aldrich/408395
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Pictograms:

GHS02: Flame[1]

GHS05: Corrosion[1]

GHS07: Exclamation Mark[1]

Hazard Statements:

H225: Highly flammable liquid and vapor.[1][3]

H302 + H312: Harmful if swallowed or in contact with skin.[6]

H314: Causes severe skin burns and eye damage.[6]

H315: Causes skin irritation.[1][3]

H317: May cause an allergic skin reaction.[6]

H318: Causes serious eye damage.[1][3]

H332: Harmful if inhaled.[1][3]

H335: May cause respiratory irritation.[1][3]

Data Presentation
Physical and Chemical Properties
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Property Value Reference

CAS Number 4137-10-4 [1][4]

Molecular Formula C5H14N2O2 [7]

Molecular Weight 134.18 g/mol [1][7]

Appearance
Clear colorless to light yellow

liquid
[1][7]

Boiling Point 60-61 °C [1][7]

Density 1.05 g/mL at 25 °C [1][7]

Flash Point 13 °C (55.4 °F) [1]

Refractive Index n20/D 1.454 [1][7]

Solubility Soluble in water. [7]

Toxicological Information
Route of Exposure Hazard Classification

Oral Acute toxicity, Category 4[4]

Inhalation Acute toxicity, Category 4[1][4]

Skin Skin Corrosion/Irritation, Category 1C[4]

Eye
Serious Eye Damage/Eye Irritation, Category

1[1][4]

Specific Target Organ Toxicity
May cause respiratory irritation (Single

Exposure, Category 3)[1][4]

Experimental Protocols: Safe Handling and Storage
Engineering Controls

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[4]
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Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Eyewash stations and safety showers must be readily accessible.[8]

Personal Protective Equipment (PPE)
A comprehensive PPE program should be implemented. The following are mandatory when

handling Dimethylammonium dimethylcarbamate:

PPE Category Specification Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

[1][4][8]

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., nitrile,

neoprene). Gloves must be

inspected prior to use.

[1][4][8]

Body Protection

Wear appropriate protective

clothing, such as a lab coat or

chemical-resistant apron, to

prevent skin exposure.

[4][8]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if ventilation is inadequate.

[4][8]

Handling Procedures
Read and understand the Safety Data Sheet (SDS) before use.[8]
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Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mist.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[4][8]

Use only non-sparking tools.[4]

Keep the container tightly closed when not in use.[4]

Wash hands and face thoroughly after handling. Remove contaminated clothing and wash it

before reuse.[4][8]

Do not eat, drink, or smoke in work areas.[4][8]

Storage Procedures
Store in a cool, dry, and well-ventilated area away from incompatible materials.[4]

Keep containers tightly closed.[4]

Store in a locked-up, designated flammables area.[4]

Keep away from heat, sparks, and flame.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Emergency Procedures
First Aid Measures
Immediate medical attention is required in case of exposure.[4]
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Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

breathing has stopped, provide

artificial respiration. If

breathing is difficult, trained

personnel may administer

oxygen. Keep the person

warm and at rest. Seek

immediate medical attention.

[4][6][9]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the skin with plenty of water

and soap for at least 15

minutes. Seek immediate

medical attention.

[4][6][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention

from an ophthalmologist.

[4][6][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[4][6][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or foam.[4][6]
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Specific Hazards from the Chemical: The substance is a highly flammable liquid and vapor.

Vapors are heavier than air and may travel to a source of ignition and flash back.[4][10]

Containers may explode when heated.[4]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen

oxides (NOx).[4][6]

Protective Equipment for Firefighters: Firefighters should wear a self-contained breathing

apparatus (SCBA) with a full face-piece operated in positive pressure mode and full

protective gear.[4][10]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. No action should be taken that

involves personal risk without suitable training.[11] Shut off all ignition sources.[11] Use

personal protective equipment as required.[4] Ensure adequate ventilation.[4] Avoid

breathing vapors.[4]

Environmental Precautions: Prevent the product from entering drains.[6]

Methods for Containment and Cleaning Up: For small spills, use an inert absorbent material

to soak up the spill.[4] Use spark-proof tools and explosion-proof equipment.[4] Collect the

material and place it in a suitable, closed container for disposal.[4]

Visualizations
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Safety and Handling Workflow for Dimethylammonium Dimethylcarbamate

Hazard Identification
(Flammable, Corrosive, Toxic)

Risk Assessment
(Evaluate exposure potential)

Implement Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Handling & Storage
(Grounding, Segregation)

Emergency Preparedness
(Spill Kit, First Aid, Fire Extinguisher)
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Experimental Workflow with Integrated Safety Precautions

Preparation

Handling & Reaction

Cleanup & Disposal

1. Review SDS & SOPs

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Work Area
(Fume Hood ON, Spill Kit Ready)

4. Dispense Chemical
(Use Grounded Equipment)

5. Perform Reaction
(Maintain Ventilation)

6. Quench & Workup

7. Dispose of Waste
(Labeled Hazardous Waste Container)

8. Clean Work Area

9. Doff PPE & Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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